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Compound of Interest

Compound Name: Sodium;oxido(oxo)borane;hydrate

Cat. No.: B091277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and use of sodium

metaborate in herbicide formulations. The information is intended to guide researchers and

scientists in developing and evaluating herbicide products containing this active ingredient.

Introduction
Sodium metaborate (NaBO₂) is a water-soluble inorganic salt that functions as a non-selective,

soil-active herbicide.[1][2] It is effective for the control of a broad spectrum of annual and

perennial broadleaf weeds and grasses.[3] Due to its non-selective nature, its primary use is in

non-crop areas such as industrial sites, rights-of-way, and for vegetation control under asphalt.

[1][2] Sodium metaborate is often formulated with other herbicides, such as sodium chlorate,

bromacil, and diuron, to enhance efficacy and provide a broader spectrum of weed control.[1]

[3] A key advantage of incorporating sodium metaborate in formulations with flammable

herbicides like sodium chlorate is its fire-retardant property.

Chemical and Physical Properties
Sodium metaborate is commercially available in various hydrated forms, with the tetrahydrate

(NaBO₂·4H₂O) and dihydrate (NaBO₂·2H₂O) being common.[4][5] The properties of these

forms are summarized in the table below.
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Property
Sodium Metaborate
Dihydrate (4-Mol)

Sodium Metaborate
Tetrahydrate

Molecular Formula NaBO₂·2H₂O NaBO₂·4H₂O

Molecular Weight 101.83 g/mol 137.86 g/mol

Appearance White, crystalline granules White, crystalline powder

Solubility in Water High High

pH (0.1% solution) ~10.6 ~10.5-12.0

Melting Point 90-95 °C 57 °C

Data compiled from multiple sources.

Mechanism of Action
The herbicidal activity of sodium metaborate is attributed to boron toxicity. Boron is an essential

micronutrient for plants, but at high concentrations, it becomes phytotoxic. The proposed

mechanism of action involves the disruption of several key physiological and biochemical

processes within the plant.

High levels of boron are absorbed by the roots and translocated to the shoots. This

accumulation leads to:

Disruption of Cell Wall Structure: Boron plays a role in cell wall stability. Excess boron can

interfere with the cross-linking of pectin, leading to altered cell wall structure and integrity.

Inhibition of Photosynthesis: Boron toxicity can damage chloroplasts and interfere with

photosynthetic processes.

Induction of Oxidative Stress: High boron concentrations can lead to the overproduction of

reactive oxygen species (ROS), causing cellular damage.

Metabolic Disruption: Boron can interfere with the metabolism of carbohydrates, proteins,

and nucleic acids.
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Figure 1: Proposed mechanism of action of sodium metaborate as a herbicide.

Herbicide Formulations
Sodium metaborate is typically formulated as a granular or pelleted product for dry application

or as a soluble concentrate for spray applications. It is often combined with other herbicides to

broaden the spectrum of controlled weeds and to provide both quick knockdown and residual

control.
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Formulation Type Active Ingredients Typical Application

Granular
Sodium Metaborate, Sodium

Chlorate

Dry application for total

vegetation control on non-crop

land.

Granular
Sodium Metaborate, Bromacil,

Diuron

Dry application for long-term

residual weed control.

Soluble Concentrate Sodium Metaborate
Liquid spray application for

general weed control.

Ready-to-use Liquid
Sodium Metaborate, Sodium

Chlorate, Bromacil

Pre-mixed solution for spot

treatments.[3]

Experimental Protocols
The following are general protocols for evaluating the efficacy of sodium metaborate-based

herbicides. These should be adapted based on specific research objectives, target weed

species, and environmental conditions.

Greenhouse Bioassay for Herbicide Efficacy
This protocol is designed to assess the herbicidal efficacy of different concentrations of a

sodium metaborate formulation on target weed species under controlled greenhouse

conditions.

Materials:

Sodium metaborate herbicide formulation (granular or soluble concentrate)

Target weed species (e.g., Johnsongrass, bindweed) grown in pots

Potting medium (soil, sand, and peat mixture)

Greenhouse facilities with controlled temperature and light

Balance, weigh boats, and appropriate personal protective equipment (PPE)
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Hand-held sprayer or granular applicator

Watering can or automated irrigation system

Procedure:

Plant Preparation: Grow target weed species from seeds or rhizomes in 10 cm pots filled

with a standard potting medium. Allow plants to reach a consistent growth stage (e.g., 4-6

leaf stage) before treatment.

Herbicide Preparation (for spray application):

Calculate the required amount of soluble concentrate to achieve the desired application

rates (e.g., expressed as kg of active ingredient per hectare).

Prepare a stock solution by dissolving the calculated amount of herbicide in a known

volume of water.

Prepare serial dilutions from the stock solution to obtain a range of treatment

concentrations. Include a control group treated with water only.

Herbicide Application:

Spray Application: Calibrate a hand-held sprayer to deliver a known volume of liquid per

unit area. Evenly spray the foliage and soil surface of each pot with the prepared herbicide

solutions.

Granular Application: Calibrate a granular applicator to deliver the desired weight of

granules per unit area. Evenly distribute the granules over the soil surface of each pot.

Post-Treatment Care: Water the pots as needed, avoiding leaching of the herbicide from the

bottom of the pots. Maintain plants in the greenhouse under optimal growing conditions.

Efficacy Assessment:

Visually assess plant injury at regular intervals (e.g., 7, 14, and 21 days after treatment)

using a rating scale (e.g., 0 = no injury, 100 = complete kill).
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At the end of the experiment (e.g., 28 days after treatment), harvest the above-ground

biomass of each plant.

Dry the biomass in an oven at 70°C to a constant weight.

Calculate the percent biomass reduction for each treatment compared to the control.
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Figure 2: Experimental workflow for greenhouse bioassay of herbicide efficacy.
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Field Trial Protocol for Non-Crop Vegetation Control
This protocol outlines a field trial to evaluate the efficacy of a granular sodium metaborate

herbicide for total vegetation control in a non-crop setting.

Materials:

Granular sodium metaborate herbicide product

Calibrated granular spreader (hand-operated or push-type)

Marking flags or stakes to delineate plots

Measuring tape

Personal protective equipment (PPE) as specified on the product label

Data collection sheets

Procedure:

Site Selection and Plot Layout:

Select a non-crop area with a uniform stand of the target weed species.

Establish experimental plots of a defined size (e.g., 2m x 2m).

Include an untreated control plot for comparison.

Mark the corners of each plot with flags or stakes.

Pre-Application Assessment:

Identify and record the weed species present in each plot.

Estimate the percent weed cover in each plot.

Herbicide Application:
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Calibrate the granular spreader to deliver the application rate specified on the product

label (e.g., 1-2 lbs per 100 sq. ft.).

Uniformly apply the granules to the designated plots.

Post-Application Monitoring and Data Collection:

Visually assess and record the percent weed control in each plot at set intervals (e.g., 2, 4,

8, and 12 weeks after application) compared to the untreated control plot.

Note any symptoms of phytotoxicity on the treated vegetation.

At the final assessment, overall weed control can be rated on a scale of 0% (no control) to

100% (complete control).

Application Rates
Application rates for sodium metaborate herbicides vary depending on the formulation, target

vegetation, and environmental conditions. Always consult the product label for specific

recommendations.[6][7][8]

Application Site Formulation Application Rate Target Weeds

Non-crop areas

Granular (Sodium

Metaborate + Sodium

Chlorate)

1-2 lbs / 100 sq. ft.
General annual and

perennial weeds

Under asphalt paving Granular 2-4 lbs / 100 sq. ft.
To prevent weed

emergence

Non-crop areas

Granular (Sodium

Metaborate +

Bromacil + Diuron)

7-15 lbs / acre

Broad spectrum of

weeds for extended

control

Note: These are example rates and may not be applicable to all products. The user is

responsible for following the label instructions of the specific product being used.

Safety Precautions
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Sodium metaborate can cause eye and skin irritation.[9] It is important to wear appropriate

personal protective equipment (PPE), including safety glasses or goggles, chemical-resistant

gloves, and long-sleeved clothing, when handling and applying sodium metaborate-containing

herbicides.[9] Always read and follow the safety precautions outlined on the product's Safety

Data Sheet (SDS) and label.[5][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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